Cas no 52912-51-3 (Butanoyl chloride, 2,2,3-trimethyl-)

• Product Name: Butanoyl chloride, 2,2,3-trimethyl-
• CAS No: 52912-51-3
• MF: C₇H₁₃ClO
• MW: 148.630521535873
• CID: 358490
• PubChem ID: 12387521
• Update Time: 2025-04-19

Butanoyl chloride, 2,2,3-trimethyl- Chemical and Physical Properties

Names and Identifiers

• Butanoyl chloride, 2,2,3-trimethyl-
• 2,2,3-trimethylbutanoyl chloride
• DTXSID30495824
• SCHEMBL7962611
• AKOS006325648
• 52912-51-3

• Inchi： 1S/C7H13ClO/c1-5(2)7(3,4)6(8)9/h5H,1-4H3
• InChI Key： DMBLTSODFHHZMS-UHFFFAOYSA-N
• SMILES： ClC(C(C)(C)C(C)C)=O

Computed Properties

• Exact Mass: 148.06559
• Monoisotopic Mass: 148.0654927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07